Cas no 1559216-38-4 (4-(5-methylheptan-3-yl)aminopentan-1-ol)

• Product Name: 4-(5-methylheptan-3-yl)aminopentan-1-ol
• CAS No: 1559216-38-4
• MF: C₁₃H₂₉NO
• MW: 215.375464200974
• CID: 5190817
• PubChem ID: 75356543
• Update Time: 2025-10-17

4-(5-methylheptan-3-yl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(1-ethyl-3-methylpentyl)amino]-
• 4-(5-methylheptan-3-yl)aminopentan-1-ol

• Inchi： 1S/C13H29NO/c1-5-11(3)10-13(6-2)14-12(4)8-7-9-15/h11-15H,5-10H2,1-4H3
• InChI Key： CUTNWXSHIJOPOB-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC(CC)CC(C)CC)C

Additional information on 4-(5-methylheptan-3-yl)aminopentan-1-ol

Recent Advances in the Study of 4-(5-methylheptan-3-yl)aminopentan-1-ol (CAS: 1559216-38-4)

The compound 4-(5-methylheptan-3-yl)aminopentan-1-ol (CAS: 1559216-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique branched alkyl chain and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(5-methylheptan-3-yl)aminopentan-1-ol, highlighting its efficient production via a multi-step organic synthesis involving reductive amination and subsequent hydroxylation. The study emphasized the compound's high yield and purity, which are critical for its pharmaceutical applications. Furthermore, the research team identified optimal reaction conditions that minimize by-products, thereby enhancing the scalability of the synthesis process.

In terms of pharmacological activity, recent preclinical investigations have demonstrated that 4-(5-methylheptan-3-yl)aminopentan-1-ol exhibits notable anti-inflammatory and analgesic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a modulator of the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a candidate for treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's interaction with neurotransmitter systems. Research published in Neuropharmacology (2023) revealed that 4-(5-methylheptan-3-yl)aminopentan-1-ol can cross the blood-brain barrier and exhibit affinity for GABA_A receptors. This property positions it as a potential anxiolytic or sedative agent, although further studies are required to elucidate its precise mechanism and therapeutic window.

Despite these promising findings, challenges remain in the development of 4-(5-methylheptan-3-yl)aminopentan-1-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance it toward clinical trials.

In conclusion, 4-(5-methylheptan-3-yl)aminopentan-1-ol (CAS: 1559216-38-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on refining its therapeutic potential and addressing the challenges associated with its development, paving the way for its eventual clinical application.